Cas no 1822-66-8 (3,4-Dihydroxythiophene-2,5-dicarboxylic Acid Diethyl Ester)

• Product Name: 3,4-Dihydroxythiophene-2,5-dicarboxylic Acid Diethyl Ester
• CAS No: 1822-66-8
• MF: C₁₀H₁₂O₆S
• MW: 260.263682365417
• MDL: MFCD03094035
• CID: 235058
• PubChem ID: 245503
• Update Time: 2025-09-20

3,4-Dihydroxythiophene-2,5-dicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
• 3,4-DIHYDROXY-THIOPHENE-2,5-DICARBOXYLIC ACID DIETHYL ESTER
• 2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-, 2,5-diethyl ester
• 3,4-Dihydroxythiophene-2,5-dicarboxylic Acid Diethyl Ester
• 2,5-bis(ethoxycarbonyl)-3,4-dihydroxythiophene
• 2,5-Bis(ethoxycarbonyl)thiophene-3,4-diol
• 2,5-bis[ethoxy(hydroxy)methylidene]thiolane-3,4-dione
• 3,4-dihydroxy-2,5-thiophenedicarboxylic acid diethyl ester
• diethyl 3,4-dihydroxythiphene-2,5-dicarboxylate
• ethyl 3,4-dihydroxy-2,5-thiophene-dicarboxylate
• ethyl 3,4-dihydroxyth
• ethyl 5-(ethoxycarbonyl)-3,4-dihydroxythiophene-2-carboxylate
• 2,5-Diethoxycarbonyl-3,4-dihydroxythiophene
• 3,4-Dihydroxy-2,5-dicarbethoxythiophene
• Dicetol
• Diethyl 3,4-dihydroxy-2,5-thiophenedicarboxylate
• NSC 57502
• Diethyl 3,4-dihydroxy-thiophene-2,5-dicarboxylate
• 3,4-Dihydroxy-2,5-thiophenedicarboxylic acid, diethyl ester
• NSC-57502
• AMY12160
• 2,5-diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
• InChI=1/C10H12O6S/c1-3-15-9(13)7-5(11)6(12)8(17-7)10(14)16-4-2/h11-12H,3-4H2,1-2H
• SCHEMBL1141274
• diethyl 3,4-dihydroxythiophene-2.5-dicarboxylate
• 3,4-dihydroxythiophen-2,5-dicarboxylic acid diethyl ester
• 2,5-dicarbethoxy-3,4-dihydroxythiophene
• 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy-, diethyl ester
• CS-0151860
• AKOS015898857
• DTXSID80288763
• AC-25756
• C10H12O6S
• 1822-66-8
• AB13298
• E76299
• FT-0756223
• NSC57502
• DS-18408
• 2,5-THIOPHENEDICARBOXYLIC ACID, 3,4-DIHYDROXY-, 2,5-DIETHYL ESTER
• YOKOBAHUBJPMGP-UHFFFAOYSA-N
• A812672
• Diethyl3,4-dihydroxythiophene-2,5-dicarboxylate
• dicarbethoxy-3.4-dihydroxythiophene
• 2,5-bis[ethoxy(hydroxy)methylene]tetrahydrothiophene-3,4-dione;Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
• MFCD03094035
• DB-081732
• 3,4-Dihydroxythiophene-2,5-dicarboxylic aciddiethyl ester

• MDL： MFCD03094035
• Inchi： 1S/C10H12O6S/c1-3-15-9(13)7-5(11)6(12)8(17-7)10(14)16-4-2/h11-12H,3-4H2,1-2H3
• InChI Key： YOKOBAHUBJPMGP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C(=C1C(=O)OCC)O)O

Computed Properties

• Exact Mass: 260.03500
• Monoisotopic Mass: 260.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.1
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.410
• Melting Point: 134.5-135 ºC
• Boiling Point: 397.697°C at 760 mmHg
• Flash Point: 150 °F
• Refractive Index: n20/D 1.4589
• PSA: 121.30000
• LogP: 1.51270
• Solubility: Not determined

3,4-Dihydroxythiophene-2,5-dicarboxylic Acid Diethyl Ester Security Information

• Hazard Statement： H315-H319-H335
• WGK Germany：3
• Hazard Category Code： 61-20/21-36-36/37/38
• Safety Instruction： 53-45-36-26
• Hazardous Material Identification：
• Risk Phrases：R61; R20/21; R36; R36/37/38